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Compound of Interest

Compound Name: Codeine hydrochloride
CAS No.: 1422-07-7
Cat. No.: B073730
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analytical profile of the Codeine
Hydrochloride reference standard. The information presented herein is curated for
researchers, scientists, and drug development professionals, offering detailed methodologies
and quantitative data to support quality control, analytical method development, and research

applications.

Physicochemical Properties

Codeine Hydrochloride is the hydrochloride salt of codeine, an opiate alkaloid. As a reference
standard, it is a well-characterized material essential for ensuring the accuracy and reliability of
analytical measurements.
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Property Value Reference

(5a,60)-7,8-Didehydro-4,5-

) epoxy-3-methoxy-17-
Chemical Name ] [1]
methylmorphinan-6-ol

hydrochloride
Molecular Formula C18H21NOs - HCI [2]
Molecular Weight 335.83 g/mol [2]
CAS Number 1422-07-7 [2]

White or almost white
Appearance _ [3]
crystalline powder

Solubilit Freely soluble in water, slightly
olubili
Y soluble in alcohol.

Spectroscopic Analysis

Spectroscopic techniques are fundamental for the identification and structural elucidation of the
Codeine Hydrochloride reference standard.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a primary method for the identification of Codeine Hydrochloride.
The IR spectrum exhibits characteristic absorption bands corresponding to the functional
groups present in the molecule.

Key IR Absorption Bands (KBr Disc)
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Wavenumber (cm~?) Assignment

~3400 O-H stretching (hydroxyl group)
~3000-2800 C-H stretching (aliphatic and aromatic)
~1600 C=C stretching (aromatic ring)

~1500 Aromatic ring vibrations

~1280 C-O-C stretching (ether)

~1120 C-O stretching (hydroxyl)

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectrophotometry is a quantitative technique used for the assay of Codeine
Hydrochloride. The analysis is typically performed in an acidic solution.

Parameter Value
Solvent 0.1 M Hydrochloric Acid
Amax ~285 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and is a powerful
tool for confirming the identity and purity of the reference standard. While specific chemical shift
values can vary slightly based on the solvent and instrument, typical values are provided

below.

1H NMR Spectral Data (in a suitable deuterated solvent like D20 or CDCIs)
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Chemical Shift (ppm) Multiplicity Assighment
6.6-6.7 d Aromatic protons
4.9 d H-5

4.2 m H-6

3.8 S -OCHs

24 S -NCHs

13C NMR Spectral Data

Chemical Shift (ppm) Assignment

142-147 Aromatic C-O

113-130 Aromatic C-H and C-C
91 C-5

66 C-6

56 -OCHs

43 -NCHs

20-47 Other aliphatic carbons

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of

Codeine Hydrochloride. Electron ionization (El) is a common technique for this analysis.

miz Interpretation

299 [M]* (molecular ion of the free base)
242 [M - C2HsN - CHs]*

162 Retro-Diels-Alder fragmentation product
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Chromatographic Analysis

Chromatographic techniques are essential for the separation, identification, and purity
assessment of Codeine Hydrochloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of the Codeine Hydrochloride
reference standard and for assaying its content in formulations. A typical reversed-phase
method is outlined below.

Parameter Condition

Column C18 (e.g., 4.6 mm x 150 mm, 5 pm)

A mixture of an aqueous buffer (e.g., phosphate
Mobile Phase buffer pH 3.0) and an organic modifier (e.g.,

methanol or acetonitrile)

Flow Rate 1.0 - 1.5 mL/min
Detection UV at 285 nm
Temperature Ambient or controlled (e.g., 30 °C)

Gas Chromatography (GC)

GC, often coupled with a mass spectrometer (GC-MS), is a sensitive method for the analysis of
codeine. Derivatization is typically required to increase the volatility of the molecule.
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Parameter Condition
Capillary column (e.g., DB-1, 30 m x 0.25 mm,
Column
0.25 pm)
Carrier Gas Helium
Injector Temperature 250 °C

Oven Program

Temperature gradient (e.g., starting at 150 °C,
ramping to 300 °C)

Detector

Flame lonization Detector (FID) or Mass

Spectrometer (MS)

Derivatization

Silylation (e.g., with BSTFA) or acylation (e.g.,
with propionic anhydride)

Thin-Layer Chromatography (TLC)

TLC is a simple and rapid technique for the identification and semi-quantitative analysis of

Codeine Hydrochloride.

Parameter

Condition

Stationary Phase

Silica gel 60 F2s4

Mobile Phase

A mixture of solvents such as chloroform,

methanol, and ammonia.

Visualization

UV light (254 nm) and/or a suitable spray

reagent (e.g., acidified iodoplatinate).

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) provide information on the thermal properties of the

reference standard, such as melting point and decomposition temperature. Data for codeine

phosphate is often used as a reference, as it exhibits similar thermal behavior.
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Technique Observation

Endothermic peak corresponding to the melting
DSC point, which may be preceded by peaks related

to the loss of water of hydration.

Weight loss corresponding to the loss of water
TGA of hydration, followed by decomposition at

higher temperatures.

Experimental Protocols & Visualizations
Experimental Workflow for Identification of Codeine
Hydrochloride Reference Standard
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Caption: Workflow for the identification of Codeine Hydrochloride reference standard.

HPLC Purity Determination Workflow
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Caption: Workflow for HPLC purity determination of Codeine Hydrochloride.

Logical Relationship of Analytical Tests for
Characterization
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Caption: Logical relationship of analytical tests for comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Codeine European Pharmacopoeia (EP) Reference Standard 5916-29-0
[sigmaaldrich.com]

2. Buy Online CAS Number 1422-07-7 - TRC - Codeine Hydrochloride | LGC Standards
[lgcstandards.com]

3. A Review of Analytical Methods for Codeine Determination - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Analytical Profile of Codeine Hydrochloride Reference
Standard: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073730/docs#analytical-profile-of-codeine-
hydrochloride-reference-standard-a-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b073730/docs?utm_src=pdf-body-img#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/product/b073730?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/sial/y0001974
https://www.sigmaaldrich.com/SG/en/product/sial/y0001974
https://www.lgcstandards.com/LC/en/Codeine-Hydrochloride/p/TRC-C634078?queryID=fcb8a373b76eafca787d84c593e5445e
https://www.lgcstandards.com/LC/en/Codeine-Hydrochloride/p/TRC-C634078?queryID=fcb8a373b76eafca787d84c593e5445e
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913935/
https://www.benchchem.com/product/b073730/docs#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/product/b073730/docs#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/product/b073730/docs#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/product/b073730/docs#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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